Cas no 941973-80-4 (N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(3-methoxyphenoxy)acetamide
• CAS No: 941973-80-4
• MF: C₂₀H₁₉FN₂O₃S₂
• MW: 418.504865884781
• CID: 5811494
• PubChem ID: 16850132
• Update Time: 2025-07-09

N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(4-fluorophenyl)methylsulfanylmethyl]-1,3-thiazol-2-yl]-2-(3-methoxyphenoxy)acetamide
• SR-01000912974-1
• N-[4-({[(4-fluorophenyl)methyl]sulfanyl}methyl)-1,3-thiazol-2-yl]-2-(3-methoxyphenoxy)acetamide
• 941973-80-4
• N-(4-(((4-fluorobenzyl)thio)methyl)thiazol-2-yl)-2-(3-methoxyphenoxy)acetamide
• F2468-0306
• AKOS024650341
• SR-01000912974
• N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(3-methoxyphenoxy)acetamide

• Inchi： 1S/C20H19FN2O3S2/c1-25-15-4-3-5-16(10-15)26-11-18(24)23-20-22-17(12-28-20)19(27-2)13-6-8-14(21)9-7-13/h3-10,12,19H,11H2,1-2H3,(H,22,23,24)
• InChI Key： HVPLMNARMVHSOG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C(C2=CC=C(F)C=C2)SC)=CS1)(=O)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 418.08211298g/mol
• Monoisotopic Mass: 418.08211298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(3-methoxyphenoxy)acetamide

N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(3-methoxyphenoxy)acetamide: A Comprehensive Overview

The compound with CAS No. 941973-80-4, known as N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(3-methoxyphenoxy)acetamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a thiazole ring, a methoxyphenoxy group, and a fluorophenylmethylsulfanyl substituent. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their potential as bioactive agents. The thiazole ring in this compound is a key structural element that can influence its pharmacokinetic properties and biological activity. For instance, research has shown that thiazole-containing compounds can exhibit anti-inflammatory, antioxidant, and even anticancer activities. The presence of the fluorophenylmethylsulfanyl group further enhances the compound's versatility, as fluorinated aromatic systems are known for their stability and ability to modulate biological interactions.

The 3-methoxyphenoxy substituent adds another layer of complexity to this molecule. Methoxy groups are commonly found in pharmaceutical compounds due to their ability to improve solubility and bioavailability. The phenoxy group can also participate in hydrogen bonding, which is crucial for drug-receptor interactions. Recent advancements in computational chemistry have allowed researchers to model the interactions of such groups with biological targets, providing deeper insights into their potential therapeutic applications.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the thiazole core, followed by the introduction of the fluorophenylmethylsulfanyl and methoxyphenoxy substituents. These steps require precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies, including catalytic cross-coupling reactions and microwave-assisted synthesis, have significantly streamlined the production process.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Its structure suggests that it could serve as a scaffold for developing new therapeutic agents targeting various diseases. For example, its thiazole ring could be modified to enhance its affinity for specific protein targets, while the fluorophenylmethylsulfanyl group could be optimized to improve pharmacokinetic profiles.

Moreover, the compound's stability under physiological conditions makes it an attractive candidate for further preclinical studies. Recent research has emphasized the importance of understanding the metabolization pathways of such compounds to predict their behavior in vivo. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), have been instrumental in elucidating these pathways.

In terms of environmental impact, this compound has shown limited persistence in aquatic environments under controlled laboratory conditions. However, further studies are required to assess its long-term effects on ecosystems. Regulatory frameworks governing chemical safety continue to evolve, emphasizing the need for comprehensive risk assessments before widespread use.

In conclusion, N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(3-methoxyphenoxy)acetamide represents a cutting-edge advancement in organic synthesis with multifaceted applications across chemistry and biology. Its unique structure and functional groups position it as a valuable tool for researchers exploring novel therapeutic agents and materials science innovations.